![molecular formula C23H25NO3 B214522 3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one](/img/structure/B214522.png)
3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one, also known as HPP-4382, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one involves the inhibition of certain enzymes and proteins that are involved in inflammation and cancer cell growth. It also activates certain signaling pathways that lead to cell death in cancer cells. This compound has been shown to have a selective mechanism of action, targeting cancer cells while leaving healthy cells unaffected.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in scientific research studies. It has been shown to reduce inflammation and oxidative stress in cells, as well as inhibit the growth and proliferation of cancer cells. This compound has also been shown to have neuroprotective effects, protecting neurons from damage and death.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one in lab experiments is its high purity and yield, making it suitable for use in a variety of scientific research applications. However, one of the limitations is that it is a relatively new compound, and more research is needed to fully understand its potential therapeutic properties and mechanisms of action.
Future Directions
There are several future directions for the study of 3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one. One direction is the development of new drugs based on the compound's anti-inflammatory and anti-cancer properties. Another direction is the study of this compound's potential use in the treatment of neurodegenerative diseases. Additionally, more research is needed to fully understand the compound's mechanisms of action and potential side effects.
Synthesis Methods
The synthesis of 3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one involves a multi-step process that begins with the reaction between 2,3,5,6-tetramethylphenylacetic acid and propargyl alcohol, followed by the formation of an intermediate compound through a series of reactions. This intermediate compound is then reacted with indole-2,3-dione to yield this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for scientific research applications.
Scientific Research Applications
3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
Molecular Formula |
C23H25NO3 |
---|---|
Molecular Weight |
363.4 g/mol |
IUPAC Name |
3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-prop-2-enylindol-2-one |
InChI |
InChI=1S/C23H25NO3/c1-6-11-24-19-10-8-7-9-18(19)23(27,22(24)26)13-20(25)21-16(4)14(2)12-15(3)17(21)5/h6-10,12,27H,1,11,13H2,2-5H3 |
InChI Key |
XRTWYXHWHCIHLR-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1C)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC=C)O)C)C |
Canonical SMILES |
CC1=CC(=C(C(=C1C)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC=C)O)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.